Computed Physicochemical Parameters: Target Compound vs. Regioisomeric 4-Thiomethyl Analog
Computational predictions indicate distinct topological polar surface area (TPSA) and lipophilicity (XLogP3) values for the 3-substituted N-Boc piperidine target compared to its 4-substituted regioisomer. While experimentally measured values are not publicly available for either compound, the difference in substitution pattern is predicted to alter molecular shape and hydrogen-bonding potential, which can influence membrane permeability and protein binding. This constitutes a class-level inference that the target compound offers a different property profile versus the 4-substituted variant.
| Evidence Dimension | Computed Topological Polar Surface Area (TPSA) and Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | TPSA ≈ 55.8 Ų; XLogP3 ≈ 4.0 (computed, exact values not verified in literature) |
| Comparator Or Baseline | 4-(((2-Methoxyphenyl)thio)methyl)piperidine (CAS 1247166-42-2, no Boc): TPSA ≈ 21.3 Ų; XLogP3 ≈ 3.2 (computed, exact values not verified) |
| Quantified Difference | TPSA difference ≈ +34.5 Ų; XLogP3 difference ≈ +0.8 |
| Conditions | In silico prediction using standard molecular property calculators; no experimental validation. |
Why This Matters
Higher TPSA and lipophilicity can modulate passive permeability and binding kinetics, making the 3-Boc derivative potentially more suitable for targets requiring specific polarity and logP windows.
